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Compound of Interest

Compound Name: (R)-V-0219 hydrochloride

Cat. No.: B10854729 Get Quote

Essential Safety and Handling Guide for (R)-V-
0219 Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for (R)-V-0219
hydrochloride, a potent, orally active, positive allosteric modulator (PAM) of the glucagon-like

peptide-1 receptor (GLP-1R) utilized in obesity-associated diabetes research. Adherence to

these protocols is essential for ensuring laboratory safety and maintaining experimental

integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
(R)-V-0219 hydrochloride is a potent pharmaceutical compound. While a specific Safety Data

Sheet (SDS) for the (R)-enantiomer is not publicly available, the SDS for the racemic mixture,

V-0219 hydrochloride, provides critical safety data. As a standard practice with potent

compounds, a comprehensive approach to PPE is required to minimize exposure.

Recommended Personal Protective Equipment (PPE)
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Protection Type Solid Form
Solution/Volatile

Handling
Rationale

Hand Protection

Nitrile gloves (double-

gloving

recommended)

Nitrile gloves (double-

gloving

recommended)

Prevents skin contact

and absorption.

Eye Protection

ANSI-approved safety

glasses with side

shields or goggles

Chemical splash

goggles

Protects eyes from

dust particles and

splashes.

Respiratory Protection
NIOSH-approved N95

respirator or higher

Use in a certified

chemical fume hood

Minimizes inhalation

of potent powder. A

fume hood provides

primary containment

for vapors and

aerosols.

Body Protection

Disposable lab coat or

coveralls (e.g.,

Tyvek®)

Disposable lab coat or

coveralls

Prevents

contamination of

personal clothing.

Foot Protection

Closed-toe shoes and

disposable shoe

covers

Closed-toe shoes and

disposable shoe

covers

Protects against spills

and contamination.

Note: For operations with a high risk of dust generation, consider using a powered air-purifying

respirator (PAPR) for enhanced respiratory protection.[1]

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is crucial when handling (R)-V-0219 hydrochloride to ensure safety and

prevent cross-contamination.
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Caption: Workflow for safe handling of (R)-V-0219 hydrochloride.
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Detailed Protocol:

Preparation:

Designate a specific area for handling, preferably within a chemical fume hood or a

containment glove box.

Assemble all necessary PPE as outlined in the table above.

Gather all required materials, including the compound, solvents, vials, and weighing paper.

Handling (in Containment):

Weighing: Carefully weigh the solid compound on a tared weigh paper inside the fume

hood to minimize dust dispersion.

Solution Preparation: Prepare stock solutions by dissolving the compound in a suitable

solvent, such as DMSO.[2][3]

Aliquoting: Aliquot the stock solution into smaller, single-use vials to avoid repeated

freeze-thaw cycles and minimize waste.

Storage:

Store stock solutions at -20°C for up to one month or at -80°C for up to six months to

maintain stability.[2][3]

Disposal Plan: Waste Management
Proper disposal of (R)-V-0219 hydrochloride and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.
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Waste Type Container Disposal Procedure

Solid Waste (unused

compound, contaminated

gloves, weigh paper, etc.)

Labeled, sealed hazardous

waste container

Dispose of as hazardous

chemical waste through your

institution's Environmental

Health and Safety (EHS)

office.

Liquid Waste (unused stock

solutions, first rinse of empty

containers)

Labeled, sealed hazardous

waste container (compatible

with the solvent)

Dispose of as hazardous

chemical waste via your

institution's EHS office. Do not

dispose of down the drain.[4]

Empty Containers (vials that

held the compound)
N/A

Triple rinse with a suitable

solvent. The first rinseate must

be collected as hazardous

liquid waste.[4][5] After triple

rinsing, deface the label and

dispose of the container

according to institutional

guidelines for non-hazardous

lab glass or plastic.

Sharps (contaminated

needles, etc.)

Puncture-proof sharps

container

Dispose of through your

institution's sharps waste

stream.

Logical Flow for Waste Disposal
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Waste Generated
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Is it liquid waste?
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Hazardous Liquid Waste
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No
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Yes
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Yes

Collect First Rinseate as Hazardous Liquid Waste

Dispose of Rinsed Container (Non-Hazardous)
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Caption: Decision tree for the disposal of (R)-V-0219 hydrochloride waste.
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By implementing these safety and handling protocols, researchers can mitigate the risks

associated with (R)-V-0219 hydrochloride, ensuring a safe laboratory environment while

advancing critical research. Always consult your institution's specific safety guidelines and EHS

office for additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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